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Abstract

This technical guide provides a comprehensive overview of 2-acetamidopyridine (N-(2-
pyridyl)acetamide), a versatile heterocyclic compound. It details the chemical structure,
physicochemical properties, and spectroscopic profile of this molecule. Furthermore, this guide
outlines detailed experimental protocols for its synthesis and characterization. A significant
focus is placed on its role as a key building block in medicinal chemistry, particularly in the
development of anti-inflammatory and analgesic drugs, as well as kinase inhibitors. The guide
explores the reactivity of 2-acetamidopyridine and its involvement in significant biological
signaling pathways, supported by visual diagrams to elucidate complex interactions and
experimental workflows.

Chemical Structure and Identification

2-Acetamidopyridine is an organic compound featuring a pyridine ring substituted with an
acetamido group at the 2-position.[1] The presence of the pyridine core and the amide
functionality imparts unique electronic and steric properties to the molecule, making it a
valuable intermediate in organic synthesis.[2]

Chemical Structure:
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Table 1: Chemical Identification

Identifier Value

IUPAC Name N-pyridin-2-ylacetamide

Synonyms 2-Acetylaminopyridine, N-(2-Pyridinyl)acetamide
CAS Number 5231-96-9[1]

Molecular Formula

C7HsN20[1]

Molecular Weight 136.15 g/mol [1]
inChi InChl=1S/C7H8N20/c1-6(10)9-7-4-2-3-5-8-
n
7/h2-5H,1H3,(H,8,9,10)
SMILES CC(=0O)NC1=CC=CC=N1

Physicochemical Properties

The physical and chemical properties of 2-acetamidopyridine are crucial for its handling,

storage, and application in various chemical reactions.

Table 2: Physicochemical Properties
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Property Value Reference

Off-white to yellow crystalline

Appearance
powder
Melting Point 66-74 °C
Soluble in organic solvents
- such as methanol, ethanol,
Solubility
DMSO, and chloroform.
Solubility in water is limited.
6.82 (for the precursor 2-
pKa

aminopyridine)

Synthesis of 2-Acetamidopyridine

2-Acetamidopyridine is commonly synthesized via the acylation of 2-aminopyridine with acetic
anhydride.

Experimental Protocol: Synthesis from 2-Aminopyridine

Materials:

2-Aminopyridine

o Acetic Anhydride

e |ce water

o Ethyl acetate

¢ Round-bottom flask

 Stirring apparatus

o Cooling bath

e Separatory funnel
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» Rotary evaporator
Procedure:
 In a round-bottom flask, dissolve 2-aminopyridine in acetic anhydride.

e The reaction is exothermic; maintain the temperature below 60 °C using a cooling bath while
stirring.

 Allow the reaction to proceed for approximately 1 hour. Monitor the reaction progress using
thin-layer chromatography (TLC).

o Upon completion, pour the reaction mixture into ice water.
» Extract the aqueous mixture with ethyl acetate.

o Separate the organic layer and remove the ethyl acetate under reduced pressure using a
rotary evaporator to yield 2-acetamidopyridine.
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(2-Aminopyridine Derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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